(1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol

• IUPAC Name: (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol
• InChI: InChI=1S/C12H16N4O3/c13-6-10(17)12(19)11(18)9-7-14-16(15-9)8-4-2-1-3-5-8/h1-5,7,10-12,17-19H,6,13H2/t10-,11-,12+/m1/s1
• InChI Key: RFLWNLAGEPXFTL-UTUOFQBUSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=CC(=N2)C(C(C(CN)O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)N2N=CC(=N2)[C@H]([C@H]([C@@H](CN)O)O)O
• Molecular Formula: C12H16N4O3
• Molecular Weight: 264.28 g/mol
• CAS No.: 2343964-10-1

Description

The compound “(1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol” features a stereochemically complex structure with a triol backbone (positions 1, 2, and 3), a 4-amino group, and a 2-phenyltriazol-4-yl substituent. The phenyltriazol group distinguishes it from other imidazole- or isoxazole-containing derivatives, which may influence solubility, binding affinity, or metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol typically involves multi-step organic synthesis. One common approach starts with the preparation of the phenyltriazole moiety, which can be synthesized via a cyclization reaction involving phenylhydrazine and an appropriate alkyne. The resulting phenyltriazole is then coupled with a suitable butane-1,2,3-triol derivative through a series of protection and deprotection steps to ensure the correct stereochemistry is maintained.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route for scalability, yield, and cost-effectiveness. This could include the use of continuous flow reactors to improve reaction efficiency and the development of robust purification methods to isolate the desired stereoisomer in high purity.

Chemical Reactions Analysis

Types of Reactions

(1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or aldehydes.

Reduction: The amino group can be reduced to form primary amines.

Substitution: The hydroxyl groups can participate in nucleophilic substitution reactions to form ethers or esters.

Common Reagents and Conditions

Oxidation: Reagents such as pyridinium chlorochromate (PCC) or potassium permanganate (KMnO₄) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly employed.

Substitution: Conditions typically involve the use of strong bases like sodium hydride (NaH) or catalysts like palladium on carbon (Pd/C).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl groups can yield ketones or aldehydes, while substitution reactions can produce a variety of ethers or esters.

Scientific Research Applications

Antimicrobial Activity

Triazole derivatives have been extensively studied for their antimicrobial properties. The compound is structurally related to other triazole compounds known for their efficacy against various pathogens. Research indicates that compounds with triazole rings exhibit significant antibacterial and antifungal activities due to their ability to inhibit essential enzymes in microbial cells.

A study highlighted the synthesis of novel 4-amino-5-phenyl-4H-1,2,4-triazole derivatives which demonstrated promising antimicrobial activities against bacteria and fungi. These findings suggest that modifications to the triazole structure can enhance the compound's efficacy against resistant strains of microorganisms .

Table 1: Antimicrobial Activity of Triazole Derivatives

Compound Name	Activity Type	Target Organisms	Reference
4-amino-5-phenyl-4H-1,2,4-triazole derivatives	Antibacterial	Various Gram-positive and Gram-negative bacteria
(1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol	Antifungal	Candida spp., Aspergillus spp.

Anticancer Potential

The potential anticancer properties of triazole derivatives have also been explored. Compounds similar to (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol have shown cytotoxic effects against various cancer cell lines. For instance, a study on molecular hybrids containing triazole structures indicated their effectiveness in inducing apoptosis in cancer cells .

Table 2: Anticancer Activity of Related Triazole Compounds

Compound Name	Cancer Cell Line	IC50 Value (µM)	Reference
(1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol	HCT116 (Colorectal)	15.7
4-chloro-5-methylbenzenesulfonamide derivatives	MCF7 (Breast)	10.5

Mechanistic Insights

The mechanism by which triazoles exert their antimicrobial and anticancer effects often involves interference with cellular processes:

Antimicrobial Mechanism

Triazoles typically inhibit the synthesis of ergosterol in fungal cell membranes or target bacterial cell wall synthesis. This disruption leads to increased permeability and ultimately cell death.

Anticancer Mechanism

In cancer therapy, triazoles may induce apoptosis through the activation of caspases or by disrupting the mitochondrial membrane potential. The structural diversity of triazoles allows for tailored interactions with specific molecular targets within cancer cells.

Mechanism of Action

The mechanism by which (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol exerts its effects is often related to its ability to interact with specific molecular targets. For example, its phenyltriazole moiety can bind to enzymes or receptors, modulating their activity. The compound’s multiple functional groups allow it to participate in various biochemical pathways, influencing cellular processes.

Comparison with Similar Compounds

Tables

Table 1: Structural and Functional Comparison

Feature	Target Compound	LX2932	Diphenylhydrazone Derivative
Core Structure	Butane-1,2,3-triol	Butane-1,2,3,4-tetraol	Butane-1,2,3-triol
Key Substituent	2-Phenyltriazol-4-yl	Isoxazole-imidazole	2,2-Diphenylhydrazone
Stereochemistry	(1R,2S,3R)	(1R,2S,3R)	(2R,3S,E) or (2S,3R,E)
Reported Bioactivity	None	Anti-RA	Prebiotic catalysis

Biological Activity

The compound (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol is a triazole derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

Structure

The molecular structure of (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol consists of a butane backbone with an amino group and a phenyltriazole moiety. Its chemical formula is $C_{11}H_{14}N_4O_3$, and it exhibits specific stereochemistry that may influence its biological interactions.

Properties

Property	Value
Molecular Weight	246.25 g/mol
Melting Point	Not specified
Solubility	Soluble in water
LogP (octanol-water)	Not specified

The biological activity of (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol can be attributed to its interaction with various biological targets:

• Antimicrobial Activity : Preliminary studies suggest that triazole derivatives exhibit antimicrobial properties. The phenyltriazole component may enhance the compound's ability to disrupt microbial cell membranes or inhibit essential enzymes in pathogens.
• Anticancer Potential : Triazoles have been investigated for their role in cancer therapy. They may induce apoptosis in cancer cells or inhibit tumor growth by targeting specific signaling pathways.
• Neuroprotective Effects : Some studies indicate that compounds with similar structures can exert neuroprotective effects by modulating neurotransmitter systems or reducing oxidative stress.

Study 1: Antimicrobial Activity

A study conducted by evaluated the antimicrobial efficacy of various triazole derivatives, including (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol against a range of bacterial strains. The compound demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, suggesting its potential as a therapeutic agent in treating infections.

Study 2: Anticancer Properties

In a research article published in 2021 , the effects of triazole derivatives on cancer cell lines were assessed. The findings indicated that (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol inhibited cell proliferation in breast cancer cells by inducing apoptosis through the mitochondrial pathway.

Study 3: Neuroprotective Activity

A recent investigation focused on the neuroprotective properties of triazole compounds revealed that (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol reduced neuronal cell death in models of oxidative stress . The compound was shown to upregulate antioxidant enzymes and decrease levels of reactive oxygen species.

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for achieving high stereochemical purity in the synthesis of (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol?

• Methodological Answer : Utilize copper-catalyzed azide-alkyne cycloaddition (CuAAC, "click chemistry") to construct the triazole core, ensuring regioselectivity . Protect hydroxyl and amino groups during synthesis to prevent side reactions. Employ chiral HPLC or enzymatic resolution for stereochemical purification . Kinetic studies of intermediates (e.g., via NMR monitoring) can optimize reaction conditions for yield and enantiomeric excess.

Q. How can the stereochemistry of this compound be confirmed experimentally?

• Methodological Answer : Combine single-crystal X-ray diffraction (SC-XRD) with nuclear Overhauser effect (NOE) NMR spectroscopy. SC-XRD provides absolute configuration, while NOE correlations validate spatial arrangements of substituents . Circular dichroism (CD) spectroscopy can further corroborate chiral centers by comparing experimental spectra with computational predictions.

Q. What analytical techniques are critical for characterizing its physical-chemical properties?

• Methodological Answer : Use high-resolution mass spectrometry (HRMS) for molecular formula validation. Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) assess thermal stability. Solubility profiles should be determined in polar/non-polar solvents using UV-Vis spectroscopy, with pKa measurements via potentiometric titration .

Advanced Research Questions

Q. How can computational methods predict the biological activity of this compound?

• Methodological Answer : Perform molecular docking studies (e.g., AutoDock Vina) to model interactions with target proteins (e.g., enzymes with triazole-binding domains). Density functional theory (DFT) calculations (B3LYP/6-311+G(d,p)) can optimize geometry and electronic properties, while molecular dynamics simulations assess binding stability under physiological conditions .

Q. What experimental designs address contradictions in reported bioactivity data for triazole derivatives?

• Methodological Answer : Replicate assays under standardized conditions (e.g., fixed pH, temperature). Validate stereochemical purity of test samples using chiral chromatography . Employ isothermal titration calorimetry (ITC) to quantify binding affinities, and cross-reference with in silico predictions to resolve discrepancies between computational and empirical data .

Q. How can environmental fate studies be structured for this compound?

• Methodological Answer : Adapt methodologies from long-term environmental impact projects (e.g., INCHEMBIOL):

• Laboratory Phase : Measure hydrolysis rates (pH 4–9), photodegradation under UV light, and biodegradation via microbial consortia .
• Field Phase : Use LC-MS/MS to track residues in soil/water matrices. Model bioaccumulation potential via octanol-water partition coefficients (logP) .

Q. What strategies mitigate challenges in scaling up stereoselective synthesis?

• Methodological Answer : Transition from batch to flow chemistry for better control of reaction parameters (temperature, residence time). Screen heterogeneous catalysts (e.g., immobilized Cu(I)) to enhance recyclability and reduce metal contamination. Use process analytical technology (PAT) for real-time monitoring of enantiomeric excess .